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For researchers, scientists, and drug development professionals, a thorough understanding of
the sensitivity of energetic materials like tetrazene is paramount for safe handling and
predictable performance. This guide provides a comparative analysis of tetrazene's sensitivity
to impact, friction, and electrostatic discharge (ESD), drawing upon data from established test
methods. Detailed experimental protocols and visual workflows are presented to facilitate a
comprehensive cross-validation of these critical safety parameters.

Quantitative Sensitivity Data

The sensitivity of tetrazene to various stimuli is a critical factor in its application. The following
table summarizes quantitative data obtained from different standardized test methods.
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Test Method Parameter Value Notes
Impact Sensitivity
Dependent on
BAM Fallhammer Impact Energy (Eso) 0.067 - 0.101J synthesis parameters.
[1]
BAM Fallhammer The 50% probability of
Impact Energy (Eso) ~1.5J o
(Polymorph A) initiation.
BAM Fallhammer The 50% probability of
Impact Energy (Eso) ~2.0J o
(Polymorph C) initiation.
Friction Sensitivity
o o 100% probability of
BAM Friction Test Friction Load 27N o
ignition.[2]
BAM Friction Test o The 50% probability of
Friction Load (Fso) ~8 N o
(Polymorph A) initiation.
BAM Friction Test o The 50% probability of
Friction Load (Fso) ~8 N o
(Polymorph C) initiation.
Electrostatic
Discharge (ESD)
Sensitivity
Data for comparison
Spark Test Ignition Energy (Eso) 4mJ with other primary

explosives.

Experimental Protocols

A clear understanding of the methodologies used to generate sensitivity data is crucial for

accurate interpretation and cross-validation. The following sections detail the standard

protocols for impact, friction, and electrostatic discharge testing of energetic materials.

Impact Sensitivity: BAM Fallhammer Test
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The BAM Fallhammer test is a widely used method to determine the sensitivity of a substance
to impact. The apparatus consists of a drop weight of a specified mass that is released from a
variable height onto a sample of the material.

Procedure:

A small, measured amount of the tetrazene sample is placed in the sample holder.
e The drop weight is raised to a predetermined height.
e The weight is released, allowing it to fall and strike the sample.

o Observations are made to determine if an initiation (e.g., explosion, flame, or decomposition)
has occurred.

e The Bruceton "up-and-down" method is typically employed, where the drop height is
adjusted based on the outcome of the previous test (increased after a "no-go" and
decreased after a "go").

o This iterative process is continued for a statistically significant number of trials to determine
the height at which there is a 50% probability of initiation (Hso).

e The impact energy (Eso) is then calculated using the formula: Eso = m * g * Hso, where 'm' is
the mass of the drop weight and 'g' is the acceleration due to gravity.

Friction Sensitivity: BAM Friction Test

The BAM friction test assesses the sensitivity of a material to frictional stimuli. The apparatus
utilizes a fixed porcelain pin that applies a known force to a sample placed on a movable
porcelain plate.

Procedure:
o Asmall, specified volume of the tetrazene sample is spread on the porcelain plate.

o The loading arm with the porcelain pin is lowered onto the sample, and a specific weight is
applied to achieve the desired frictional force.
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e The motor is activated, causing the porcelain plate to move back and forth under the pin for
a single cycle.

e The test is observed for any signs of initiation, such as sparks, crackling, or explosion.
o A series of tests (typically 6) is conducted at a given frictional load.

¢ |f no reaction occurs, the load is increased. If a reaction is observed, the load is decreased to
determine the lowest force at which initiation occurs.

e The result is reported as the frictional force in Newtons (N) and the probability of initiation at
that force.

Electrostatic Discharge (ESD) Sensitivity Test

The ESD sensitivity test evaluates the susceptibility of a material to initiation by an electrical
spark. The test involves subjecting the sample to a high-voltage discharge from a capacitor.

Procedure:

o A small amount of the tetrazene sample is placed in a sample holder between two
electrodes.

o A capacitor is charged to a specific voltage, storing a known amount of energy.
e The stored energy is then discharged through the sample in the form of a spark.
» Observations are made to detect any initiation.

e The test is repeated multiple times, varying the stored energy by changing the capacitance
or voltage.

e The "up-and-down" method is often used to determine the energy level at which there is a
50% probability of initiation (Eso).

e The ignition energy is calculated using the formula: E = 0.5 * C * V2, where 'C' is the
capacitance and 'V' is the voltage.
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Visualizing the Processes

To further clarify the experimental procedures and the chemical changes tetrazene undergoes,
the following diagrams have been generated using the DOT language.
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BAM Fallhammer Impact Test Workflow

Sample Preparation

'

Position Sample in Apparatus

'

Set Drop Height

'

Release Drop Weight

'

Observe Outcome

'

Adjust Height (Bruceton Method)

'

Repeat Test

'

Calculate H50 and E50

Click to download full resolution via product page

Caption: Workflow for the BAM Fallhammer impact sensitivity test.
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BAM Friction Test Workflow

Prepare Sample on Plate

'

Set Frictional Load

'

Initiate Plate Movement

'

Observe for Initiation

'

Adjust Load

'

Repeat Test (6 trials)

'

Determine Lowest Initiation Force
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Caption: Workflow for the BAM friction sensitivity test.
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Electrostatic Discharge (ESD) Sensitivity Test Workflow

Place Sample Between Electrodes

Set Capacitor Voltage/Energy

Discharge Spark Through Sample

Observe for Initiation

Adjust Energy (Up-and-Down Method)

Repeat Test

'

Calculate E50

Click to download full resolution via product page

Caption: Workflow for the electrostatic discharge (ESD) sensitivity test.
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Thermal Decomposition of Tetrazene

Heat Gaseous Products
(e.g., N2, H20)

-

Tetrazene
(C2H8N100) | Heat»

5-Aminotetrazole
(CH3N5)

Click to download full resolution via product page

Caption: Simplified thermal decomposition pathway of tetrazene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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